Cas no 627-05-4 (1-Nitrobutane)

1-Nitrobutane Properties

Names and Identifiers

• Butane, 1-nitro-
• 1-nitrobutane
• 4-nitro-1-butane
• n-butylnitrit
• nitrobutane
• NSC 3648
• DTXSID8020967
• CAS-627-05-4
• Tox21_200346
• UNII-7R02589S2G
• AKOS015912667
• SCHEMBL265143
• EN300-116922
• NITROBUTANE, 1-
• NSC3648
• Butane, 1nitro
• CCRIS 3089
• n-C4H9NO2
• CHEBI:138425
• Q27268734
• BRN 1743017
• NCGC00257900-01
• AI3-00107
• 1-Nitrobutane, 98%
• NSC-3648
• NCGC00091705-01
• WLN: WN4
• CHEMBL1448549
• EINECS 210-980-3
• 1-nitro-butane
• 7R02589S2G
• 627-05-4
• DB-054252
• NCGC00091705-02
• 4-01-00-00277 (Beilstein Handbook Reference)
• DTXCID20967
• 1-nitrobutan
• NS00035138
• +Expand

• MDL： MFCD00007409
• InChIKey： NALZTFARIYUCBY-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H9NO2/c1-2-3-4-5(6)7/h2-4H2,1H3
• SMILES： CCCC[N+](=O)[O-]

Computed Properties

• Exact Mass: 103.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 103.063
• Heavy Atom Count: 7
• Complexity: 57.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• LogP: 1.58640
• PSA: 45.82000
• Refractive Index: n20/D 1.410(lit.)
• Boiling Point: 152-153 °C(lit.)
• Melting Point: −81 °C (lit.)
• Vapor Pressure: 4.4±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• Solubility: Slightly soluble (12 g/l) (25 º C),
• Color/Form: Colorless liquid [1]
• Solubility: Slightly soluble in water, miscible in ethanol \ ether \ lye [9]
• Density: 0.973 g/mL at 25 °C(lit.)